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Compound of Interest

Compound Name: L-Proline ethylamide
CAS No.: 55446-83-8
Cat. No.: B1623949
Get Quote
. J

Executive Summary & Critical Distinction

L-Proline ethylamide (CAS: 58107-62-3 for HCI salt) is a proline derivative used extensively
as a chiral organocatalyst in asymmetric aldol reactions and as a building block in peptide
therapeutics.[1]

I, SAFETY CRITICAL WARNING: Do NOT confuse this compound with N-Ethyl-2-pyrrolidone
(NEP) (CAS: 2687-91-4).

e L-Proline Ethylamide: A solid chiral amide (amino acid derivative). Generally an irritant.
¢ NEP: Aliquid solvent. A known Reproductive Toxin (Repr.[2][3][4] 1B).
¢ Action: Verify CAS numbers immediately upon receipt of inventory.

Physicochemical Profile

Understanding the physical state is the first step in risk mitigation. The hydrochloride salt is the
most common commercial form due to the instability/hygroscopicity of the free base.
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Hazard Identification & Risk Assessment

While specific toxicological data for this specific derivative is often listed as "Not Available" in
generic databases, Structure-Activity Relationship (SAR) analysis dictates the following
precautionary classifications based on the proline-amide class.

GHS Classification (Derived)

o Skin Irritation (Category 2): H315 - Causes skin irritation.
e Eye Irritation (Category 2A): H319 - Causes serious eye irritation.

e STOT-SE (Category 3): H335 - May cause respiratory irritation (dust inhalation).

Operational Hazards

» Hygroscopicity: The HCI salt avidly absorbs atmospheric moisture. Wet compound becomes
a sticky gum, compromising stoichiometry in catalytic cycles.

o Static Charge: As a fine crystalline powder, it is prone to static buildup, leading to scattering
during weighing.

» Free Base Instability: If neutralized to the free amine (for catalysis), it becomes sensitive to
CO: (forming carbamates) and oxidation.

Storage & Stability Protocols
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Causality: Improper storage leads to hydrolysis of the amide bond or clumping due to moisture,
rendering the catalyst inactive.

e Temperature: Store at -20°C (Long term) or 2-8°C (Active use).
» Atmosphere: Store under inert gas (Argon/Nitrogen) if the container seal is compromised.

» Desiccation: Mandatory. Keep secondary containment with active silica gel or molecular
sieves.

Experimental Protocols: Synthesis & Handling
Handling Workflow (Decision Logic)

The following diagram outlines the decision logic for handling the salt versus the free base.
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To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.
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Figure 1: Decision matrix for handling L-Proline ethylamide based on chemical form.

Synthesis & Purification Protocol

Context: This protocol describes the synthesis of H-Pro-NHEt-HCI from L-Proline, utilizing a
dimethyldichlorosilane protection strategy to avoid racemization.

Reagents:
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L-Proline (1.0 eq)[1][6]
Dimethyldichlorosilane (Me2SiCl2) (1.15 eq)[6]
Ethylamine (anhydrous) (4.0 eq)[6]

Solvent: Anhydrous Pyridine / Methanol[6]

Step-by-Step Procedure:

Activation: Suspend L-Proline in dry pyridine under Argon at 0°C.

Silylation: Add Me2SiClz dropwise.[6] Why? This transiently protects the carboxylic acid and
amine, forming a reactive intermediate without requiring separate N-protection steps. Stir for
2 hours.

Amidation: Add anhydrous Ethylamine at 0°C. Stir at Room Temperature (RT) for 1 hour.
Workup (Critical):
o Filter precipitate.[6] Evaporate solvent.[6][7]

o Dissolve residue in 5% Na2COs (aq).[6] Wash with Et2O/Hexane (1:1) to remove non-polar
impurities.

o Acidification: Add 17% HCI to the aqueous layer.[6] Evaporate in vacuo.

Crystallization: Treat the residue with Methanol (to dissolve product) and filter off inorganic
salts. Evaporate Methanol.[6] Recrystallize from Diethyl Ether/Methanol to obtain white
crystals.

Validation Checkpoint:

TLC: Silica gel, MeOH/DCM (1:9). Stain with Ninhydrin (Product = Dark Red/Purple spot).

Optical Rotation: [a]D2* = -53° (c=1, H20).[8] Note: Deviation indicates racemization.

Emergency & First Aid Procedures
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Reaction Mechanism Visualization

Understanding how this molecule works as a catalyst helps explain the need for purity. The
secondary amine activates ketones/aldehydes via enamine formation.
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Figure 2: Simplified organocatalytic cycle showing the active enamine intermediate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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